96-31-1

1,3-Dimethylurea

In Stock

• CAS RN:
• 96-31-1

• Formula:
• (CH3NH)2CO
  C3H8N20
  C3H8N2O

• InChI:
• InChI=1S/C3H8N2O/c1-4-3(6)5-2/h1-2H3,(H2,4,5,6)

• InChIKey:
• MGJKQDOBUOMPEZ-UHFFFAOYSA-N

• N,N'-Dimethylurea
  N,N′ -Dimethylurea (1,3-Dimethylurea), an alkyl urea derivative, is a nonlinear organic material. It forms needle-shaped crystals. It has been crystallized by using ethylacetate (solvent) and heptane (precipitant) by vapor diffusion technique. Its crystals has one molecule in each asymmetric unit. Molecules in crystal are linked by hydrogen bonds.
  N,n' -dimethylurea appears as colorless crystals. (NTP, 1992)
  N,N'-dimethylurea is a member of the class of ureas that is urea substituted by methyl groups at positions 1 and 3.
  Dimethylurea belongs to the class of organic compounds known as ureas. Ureas are compounds containing two amine groups joined by a carbonyl (C=O) functional group. Dimethylurea exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).<...

(1-Fluorovinyl)benzene

In Stock

• CAS RN:
• 696-31-1

• Formula:
• C8H7F

• InChI:
• InChI=1S/C8H7F/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H2

• InChIKey:
• DAEXAGHVEUWODX-UHFFFAOYSA-N

• (1-Fluorovinyl)benzene is a useful research compound. Its molecular formula is C8H7F and its molecular weight is 122.14 g/mol. The purity is usually 95%.

Benzo[b]thiophen-2(3H)-one

In Stock

• CAS RN:
• 496-31-1

• Formula:
• C8H6OS

• InChI:
• InChI=1S/C8H6OS/c9-8-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2

• InChIKey:
• ARTAFUJPRUWRJK-UHFFFAOYSA-N

• Benzo[b]thiophen-2(3H)-one, also known as Benzo[b]thiophen-2(3H)-one, is a useful research compound. Its molecular formula is C8H6OS and its molecular weight is 150.2 g/mol. The purity is usually 95%.

methyl (2S)-2-(2-fluorophenyl)-2-hydroxyacetate

In Stock

• CAS RN:
• 63096-31-1

• Formula:
• C9H9FO3

• Methyl (2S)-2-(2-fluorophenyl)-2-hydroxyacetate is a useful research compound. Its molecular formula is C9H9FO3 and its molecular weight is 184.2. The purity is usually 95%.

1-[(2,4-Dimethylphenyl)sulfonyl]piperidine

• CAS RN:
• 71796-31-1

• Formula:
• C13H19NO2S

• InChI:
• InChI=1S/C13H19NO2S/c1-11-6-7-13(12(2)10-11)17(15,16)14-8-4-3-5-9-14/h6-7,10H,3-5,8-9H2,1-2H3

• InChIKey:
• DXLXTLFUBLBACB-UHFFFAOYSA-N

• 1-[(2,4-Dimethylphenyl)sulfonyl]piperidine is a useful research compound. Its molecular formula is C13H19NO2S and its molecular weight is 253.36g/mol. The purity is usually 95%.

Arochlor 5432

In Stock

• CAS RN:
• 63496-31-1

• Formula:
• UVCB

• Arochlor 5432 is a useful research compound. Its molecular formula is UVCB. The purity is usually 95%.

6-Bromo-8-methylquinoline

In Stock

• CAS RN:
• 178396-31-1

• Formula:
• C10H8BrN

• InChI:
• InChI=1S/C10H8BrN/c1-7-5-9(11)6-8-3-2-4-12-10(7)8/h2-6H,1H3

• InChIKey:
• RYYKJLRAFMKRSC-UHFFFAOYSA-N

• 6-Bromo-8-methylquinoline is a useful research compound. Its molecular formula is C10H8BrN and its molecular weight is 222.08 g/mol. The purity is usually 95%.

N-[4-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide

In Stock

• CAS RN:
• 398996-31-1

• Formula:
• C18H18F2N4O3S

• InChI:
• InChI=1S/C18H18F2N4O3S/c19-17(20)27-16-7-1-13(2-8-16)21-18(28)23-11-9-22(10-12-23)14-3-5-15(6-4-14)24(25)26/h1-8,17H,9-12H2,(H,21,28)

• InChIKey:
• UBZJJMQGGMRRJF-UHFFFAOYSA-N

• N-[4-(difluoromethoxy)phenyl]-4-(4-nitrophenyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C18H18F2N4O3S and its molecular weight is 408.42. The purity is usually 95%.

5-(2-Hydroxyethylsulfanyl)-1,3-dimethyl-7-(2-methylpropyl)pyrimido[4,5-d]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 872596-31-1

• Formula:
• C14H20N4O3S

• InChI:
• InChI=1S/C14H20N4O3S/c1-8(2)7-9-15-11-10(12(16-9)22-6-5-19)13(20)18(4)14(21)17(11)3/h8,19H,5-7H2,1-4H3

• InChIKey:
• BKIBVVMSIYFWOI-UHFFFAOYSA-N

• 5-(2-Hydroxyethylsulfanyl)-1,3-dimethyl-7-(2-methylpropyl)pyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C14H20N4O3S and its molecular weight is 324.4. The purity is usually 95%.

Methyl 2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate

In Stock

• CAS RN:
• 872996-31-1

• Formula:
• C18H19N5O4S

• InChI:
• InChI=1S/C18H19N5O4S/c1-26-13-5-3-12(4-6-13)18(25)19-10-9-15-21-20-14-7-8-16(22-23(14)15)28-11-17(24)27-2/h3-8H,9-11H2,1-2H3,(H,19,25)

• InChIKey:
• ZNAUWRFDUKDYGQ-UHFFFAOYSA-N

• Methyl 2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate is a useful research compound. Its molecular formula is C18H19N5O4S and its molecular weight is 401.44. The purity is usually 95%.

2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate

In Stock

• CAS RN:
• 110796-31-1

• Formula:
• C47H89N2O9P

• InChI:
• InChI=1S/C47H89N2O9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37-46(51)55-42-44(43-57-59(53,54)56-41-40-49-45(50)36-32-31-35-39-48)58-47(52)38-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,44H,3-16,21-43,48H2,1-2H3,(H,49,50)(H,53,54)/b19-17-,20-18-/t44-/m1/s1

• InChIKey:
• OVCGTEBXOCFVEO-OHRCZFALSA-N

• 18:1 Caproylamine PE or (1,2-Dioleoyl-sn-Glycero-3-Phosphoethanolamine- N-(hexanoylamine), belongs to a group of head group modified functionalized lipids. Functionalized lipids are commonly used as reporting molecules.
  18:1 Caproylamine PE is a head group modified functionalized lipid. Functionalized lipids mainly act as reporting molecules.
  
  

2-(Bromomethyl)-3-methoxy-6-methylpyridine

In Stock

• CAS RN:
• 848696-31-1

• Formula:
• C8H10BrNO

• InChI:
• InChI=1S/C8H10BrNO/c1-6-3-4-8(11-2)7(5-9)10-6/h3-4H,5H2,1-2H3

• InChIKey:
• KEIPEIIYYIDMEF-UHFFFAOYSA-N

• 2-(Bromomethyl)-3-methoxy-6-methylpyridine is a useful research compound. Its molecular formula is C8H10BrNO and its molecular weight is 216.07 g/mol. The purity is usually 95%.

6-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylic acid

In Stock

• CAS RN:
• 2138396-31-1

• Formula:
• C11H11N3O4S

• 6-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11N3O4S and its molecular weight is 281.3. The purity is usually 95%.

4-benzyl-2-(2-(cyclohexylamino)-2-oxoethyl)-N-isopropyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

In Stock

• CAS RN:
• 1242996-31-1

• Formula:
• C28H32N6O4

• InChI:
• InChI=1S/C28H32N6O4/c1-18(2)29-25(36)20-13-14-22-23(15-20)34-27(32(26(22)37)16-19-9-5-3-6-10-19)31-33(28(34)38)17-24(35)30-21-11-7-4-8-12-21/h3,5-6,9-10,13-15,18,21H,4,7-8,11-12,16-17H2,1-2H3,(H,29,36)(H,30,35)

• 4-benzyl-2-(2-(cyclohexylamino)-2-oxoethyl)-N-isopropyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C28H32N6O4 and its molecular weight is 516.602. The purity is usually 95%.

Methyl 3-[[(E)-2-cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]prop-2-enoyl]amino]-3-phenylpropanoate

In Stock

• CAS RN:
• 1030696-31-1

• Formula:
• C24H29N3O3

• InChI:
• InChI=1S/C24H29N3O3/c1-16(2)15-27-17(3)11-20(18(27)4)12-21(14-25)24(29)26-22(13-23(28)30-5)19-9-7-6-8-10-19/h6-12,16,22H,13,15H2,1-5H3,(H,26,29)/b21-12+

• InChIKey:
• RQYZQCHHYJNPKH-UHFFFAOYSA-N

• Methyl 3-[[(E)-2-cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]prop-2-enoyl]amino]-3-phenylpropanoate is a useful research compound. Its molecular formula is C24H29N3O3 and its molecular weight is 407.514. The purity is usually 95%.

1-(4-chlorophenyl)-5-methyl-1H-pyrazol-4-amine hydrochloride

In Stock

• CAS RN:
• 1637296-31-1

• Formula:
• C10H11Cl2N3

• InChI:
• InChI=1S/C10H10ClN3.ClH/c1-7-10(12)6-13-14(7)9-4-2-8(11)3-5-9;/h2-6H,12H2,1H3;1H

• InChIKey:
• DECUAESHJZMUOK-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-5-methyl-1H-pyrazol-4-amine hydrochloride is a useful research compound. Its molecular formula is C10H11Cl2N3 and its molecular weight is 244.12 g/mol. The purity is usually 95%.

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)ethanone

Usually In Stock

• CAS RN:
• 1111096-31-1

• Formula:
• C12H17BO4

• InChI:
• InChI=1S/C12H17BO4/c1-8(14)9-6-10(15-7-9)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3

• InChIKey:
• HHSQTXFBMYFPOP-UHFFFAOYSA-N

• 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)furan-3-YL)ethanone is a useful research compound. Its molecular formula is C12H17BO4 and its molecular weight is 236.07 g/mol. The purity is usually 95%.

9-(3-Chloro-4-methylbenzenesulfonyl)-8lambda6-thia-9-azatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2,4,6,10,12-hexaene-8,8-dione

In Stock

• CAS RN:
• 1797296-31-1

• Formula:
• C19H14ClNO4S2

• InChI:
• InChI=1S/C19H14ClNO4S2/c1-13-10-11-14(12-17(13)20)26(22,23)21-18-8-4-2-6-15(18)16-7-3-5-9-19(16)27(21,24)25/h2-12H,1H3

• InChIKey:
• SJXBRHPTZKKWIJ-UHFFFAOYSA-N

• 9-(3-Chloro-4-methylbenzenesulfonyl)-8lambda6-thia-9-azatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2,4,6,10,12-hexaene-8,8-dione is a useful research compound. Its molecular formula is C19H14ClNO4S2 and its molecular weight is 419.89. The purity is usually 95%.

6-Methyl-3-[2-oxo-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]pyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379996-31-1

• Formula:
• C19H21F3N4O3

• InChI:
• InChI=1S/C19H21F3N4O3/c1-13-8-16(27)26(12-24-13)10-17(28)25-7-3-4-14(9-25)11-29-18-15(19(20,21)22)5-2-6-23-18/h2,5-6,8,12,14H,3-4,7,9-11H2,1H3

• InChIKey:
• QPTMIPIEJYJGKY-UHFFFAOYSA-N

• 6-Methyl-3-[2-oxo-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]pyrimidin-4-one is a useful research compound. Its molecular formula is C19H21F3N4O3 and its molecular weight is 410.397. The purity is usually 95%.

3-(7-azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione

In Stock

• CAS RN:
• 2387496-31-1

• Formula:
• C13H11N5O3

• InChI:
• InChI=1S/C13H11N5O3/c14-17-16-9-3-1-2-7-8(9)6-18(13(7)21)10-4-5-11(19)15-12(10)20/h1-3,10H,4-6H2,(H,15,19,20)

• InChIKey:
• WOXBJNSSKUJQOQ-UHFFFAOYSA-N

• 3-(7-azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C13H11N5O3 and its molecular weight is 285.263. The purity is usually 95%.

(4R)-2-Oxo-1,3-oxazinane-4-carboxylic acid

In Stock

• CAS RN:
• 2418596-31-1

• Formula:
• C5H7NO4

• InChI:
• InChI=1S/C5H7NO4/c7-4(8)3-1-2-10-5(9)6-3/h3H,1-2H2,(H,6,9)(H,7,8)/t3-/m1/s1

• InChIKey:
• NWPSPESEXGPUGH-GSVOUGTGSA-N

• (4R)-2-Oxo-1,3-oxazinane-4-carboxylic acid is a useful research compound. Its molecular formula is C5H7NO4 and its molecular weight is 145.114. The purity is usually 95%.

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 1019096-31-1

• Formula:
• C23H19F3N4O3S

• InChI:
• InChI=1S/C23H19F3N4O3S/c1-13-10-20(28-21(31)15-6-4-5-7-16(15)23(24,25)26)30(29-13)22-27-17(12-34-22)14-8-9-18(32-2)19(11-14)33-3/h4-12H,1-3H3,(H,28,31)

• InChIKey:
• XAFMQYJBGVOPBW-UHFFFAOYSA-N

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H19F3N4O3S and its molecular weight is 488.5 g/mol. The purity is usually 95%.